Cas no 2171930-16-6 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2171930-16-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6452504
• PubChem ID: 165763670
• Update Time: 2025-11-01

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 2171930-16-6
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-(propan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1520747

• Inchi： 1S/C26H30N2O5/c1-17(2)26(24(30)31)12-14-28(16-26)23(29)11-13-27-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： XDVHTGABJZHLRO-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)C)CN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid

Introduction to the Compound CAS No 2171930-16-6: 1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic Acid

The compound with CAS No 2171930-16-6, known as 1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl)-3-(propan-2-yl)pyrrolidine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanoyl chain, and a pyrrolidine ring substituted with an isopropyl group and a carboxylic acid moiety.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthetic processes. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in medicinal chemistry.

The pyrrolidine ring, a five-membered amine-containing structure, contributes to the molecule's flexibility and bioavailability. Substitution at the 3-position with an isopropyl group further modulates the physical properties of the compound, potentially influencing its solubility and pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets. For instance, molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), suggesting its role in modulating signaling pathways associated with neurological disorders.

In terms of synthesis, this compound is typically prepared through multi-step processes involving nucleophilic acyl substitution and peptide coupling techniques. The use of Fmoc protection ensures high yields and purity during intermediate steps, which is critical for downstream applications.

The carboxylic acid moiety at the pyrrolidine ring provides additional functionality, enabling further modifications such as esterification or amidation to tailor the molecule's properties for specific therapeutic applications.

Emerging research has also explored the use of this compound as a building block in macrocycle synthesis, where its structural features contribute to the formation of stable cyclic structures with potential applications in drug delivery systems.

In conclusion, CAS No 2171930-16-6 represents a versatile and innovative molecule with broad implications in drug design and chemical synthesis. Its unique structure and functional groups make it a valuable asset in advancing modern medicinal chemistry research.